Cas no 1803967-48-7 (3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1803967-48-7
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835513
• Update Time: 2025-06-08

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-5-2-13-7(16-8(9,10)11)6(12)4(5)3-14/h2,14H,3H2,1H3
• InChI Key： GLBPRLHFBHTQCR-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CO)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6

Additional information on 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1803967-48-7)

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1803967-48-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, which contribute to its distinct chemical properties. The presence of these groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel drug candidates and crop protection agents.

In recent years, the demand for halogenated pyridines like 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug discovery, as pyridine derivatives are known to modulate neurotransmitter systems. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, a critical factor in the design of long-acting therapeutics. This aligns with current trends in precision medicine and personalized drug development, where stability and specificity are paramount.

From an agrochemical perspective, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol is being explored for its role in developing next-generation pesticides and herbicides. The iodo and trifluoromethoxy groups are known to improve the bioavailability and target specificity of agrochemicals, addressing growing concerns about environmental sustainability and residue management. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for eco-friendly pest control solutions.

The synthesis of 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, methoxylation, and functional group interconversion, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC purification and NMR characterization are essential to ensure the compound meets the stringent standards required for pharmaceutical-grade intermediates.

In the context of drug discovery, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol has garnered attention for its potential as a building block in the synthesis of kinase inhibitors and GPCR modulators. These targets are central to treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to introduce iodine into molecular frameworks is particularly valuable for radiolabeling applications, enabling the development of diagnostic imaging agents.

Another area of interest is the compound's role in material science. The trifluoromethoxy group imparts unique electronic properties, making it a candidate for use in organic semiconductors and liquid crystal displays (LCDs). This aligns with the growing demand for advanced materials in flexible electronics and optoelectronic devices, where stability and performance under varying conditions are critical.

For researchers and manufacturers, sourcing high-quality 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1803967-48-7) is essential. Reputable suppliers provide detailed certificates of analysis (CoA), including data on purity, melting point, and spectroscopic profiles. Proper storage conditions, such as protection from light and moisture, are crucial to maintain the compound's stability over time.

In summary, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-4-methanol is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable tool for researchers aiming to address some of the most pressing challenges in healthcare, agriculture, and technology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation and sustainable development.